N-Valeryl-D-glucosamine: A Technical Guide for Researchers and Drug Development Professionals
N-Valeryl-D-glucosamine: A Technical Guide for Researchers and Drug Development Professionals
Introduction
N-Valeryl-D-glucosamine, also known as N-Pentanoyl-D-glucosamine, is an N-acylated derivative of the naturally occurring amino sugar D-glucosamine. As a member of the N-acyl-D-glucosamine (NAG) family of compounds, it is a subject of growing interest in the fields of biochemistry, pharmacology, and cosmetics. The addition of a valeryl (pentanoyl) group to the glucosamine (B1671600) backbone modifies its physicochemical properties, such as lipophilicity, which can influence its biological activity and potential therapeutic applications. This technical guide provides a comprehensive overview of N-Valeryl-D-glucosamine, including its synthesis, potential mechanisms of action, and relevant experimental data, primarily extrapolated from studies on structurally related N-acyl-D-glucosamine derivatives.
Chemical and Physical Properties
N-Valeryl-D-glucosamine is a white to off-white crystalline powder. Its chemical structure consists of a D-glucosamine ring with a valeramide group attached to the C-2 position.
| Property | Value | Source |
| Molecular Formula | C₁₁H₂₁NO₆ | --INVALID-LINK-- |
| Molecular Weight | 263.29 g/mol | --INVALID-LINK-- |
| CAS Number | 63223-57-4 | --INVALID-LINK-- |
| Synonyms | N-Pentanoyl-D-glucosamine, 2-Deoxy-2-pentanamido-D-glucopyranose, 2-Deoxy-2-valeramido-D-glucopyranose | --INVALID-LINK-- |
Synthesis of N-Valeryl-D-glucosamine
Experimental Protocol: General N-acylation of D-glucosamine
This protocol is a generalized procedure based on methods for synthesizing various N-acyl-D-glucosamine compounds.
Materials:
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D-glucosamine hydrochloride
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Valeroyl chloride or Valeric anhydride (B1165640)
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Methanol
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Triethylamine (B128534) or Sodium hydroxide (B78521)
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Pyridine (optional, as a catalyst)
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Solvents for purification (e.g., ethanol, diethyl ether)
Procedure:
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Preparation of D-glucosamine free base: D-glucosamine hydrochloride is dissolved in methanol, and an equimolar amount of a base like triethylamine or sodium hydroxide is added to neutralize the hydrochloride and generate the free amine form of glucosamine. The resulting salt (e.g., triethylamine hydrochloride or sodium chloride) precipitates and is removed by filtration.
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N-acylation: The methanolic solution of D-glucosamine is cooled in an ice bath. Valeroyl chloride or valeric anhydride (typically 1.1 to 1.5 equivalents) is added dropwise to the solution with constant stirring. The reaction is allowed to proceed at room temperature for several hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Isolation and Purification: Upon completion of the reaction, the solvent is removed under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether, to yield N-Valeryl-D-glucosamine as a crystalline solid.
Biological Activity and Potential Mechanisms of Action
While direct experimental data on the biological activity of N-Valeryl-D-glucosamine is limited, extensive research on related N-acyl-D-glucosamine derivatives, particularly the longer-chain N-palmitoyl-D-glucosamine (PGA), provides a strong foundation for hypothesizing its potential therapeutic effects. The biological activities of these molecules are often attributed to their ability to modulate inflammatory pathways.
Anti-inflammatory Activity: A Hypothesized Mechanism
Based on studies of PGA, N-Valeryl-D-glucosamine is likely to possess anti-inflammatory properties. The proposed mechanism of action involves the inhibition of key inflammatory signaling pathways, such as the Toll-like receptor 4 (TLR4) pathway.
Toll-like Receptor 4 (TLR4) Signaling Inhibition:
TLR4 is a pattern recognition receptor that plays a crucial role in the innate immune response. Its activation by ligands such as lipopolysaccharide (LPS) from Gram-negative bacteria triggers a downstream signaling cascade, leading to the production of pro-inflammatory cytokines. PGA has been shown to act as a TLR4 antagonist.[1] It is hypothesized that N-Valeryl-D-glucosamine may also interact with the TLR4 signaling complex, potentially by binding to the MD-2 co-receptor, thereby preventing the activation of downstream signaling.
This inhibition of TLR4 signaling would lead to the suppression of the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a key transcription factor that controls the expression of numerous pro-inflammatory genes, including those for cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), as well as the enzyme inducible nitric oxide synthase (iNOS).
NLRP3 Inflammasome Inhibition:
The NLRP3 inflammasome is a multi-protein complex that, upon activation, leads to the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18. Studies on PGA have demonstrated its ability to downregulate the TLR4/NLRP3/iNOS pathway.[2] It is plausible that N-Valeryl-D-glucosamine could exert similar effects, thereby reducing the production of key inflammatory mediators.
PPAR-α Activation:
Peroxisome proliferator-activated receptor-alpha (PPAR-α) is a nuclear receptor that plays a role in the regulation of lipid metabolism and inflammation. Activation of PPAR-α has been shown to have anti-inflammatory effects. The anti-inflammatory actions of PGA in a model of colitis have been linked to PPAR-α signaling.[2] This suggests that N-Valeryl-D-glucosamine might also function as a PPAR-α agonist, contributing to its potential anti-inflammatory profile.
Quantitative Data from Related Compounds
The following tables summarize quantitative data from studies on N-palmitoyl-D-glucosamine (PGA), which may serve as a reference for designing experiments with N-Valeryl-D-glucosamine.
Table 1: Effect of N-Palmitoyl-D-glucosamine (PGA) on Pro-inflammatory Markers in a Mouse Model of Colitis [2]
| Treatment Group | Dose (mg/kg) | TLR-4 Expression (RFU) | NLRP3 Expression (RFU) | iNOS Expression (RFU) |
| Vehicle | - | ~15 | ~5 | ~10 |
| DNBS-induced Colitis | - | 31.38 ± 1.169 | 14.54 ± 1.282 | 33.93 ± 1.665 |
| Colitis + PGA | 30 | Significantly Reduced | Significantly Reduced | Significantly Reduced |
| Colitis + PGA | 100 | Significantly Reduced | Significantly Reduced | Significantly Reduced |
RFU: Relative Fluorescence Units. Data are presented as mean ± SEM. "Significantly Reduced" indicates a statistically significant decrease compared to the DNBS-induced colitis group.
Table 2: Effect of N-Palmitoyl-D-glucosamine (PGA) on Plasma Cytokine Levels in a Mouse Model of Colitis [2]
| Treatment Group | Dose (mg/kg) | IL-1β (pg/mL) | PGE₂ (pg/mL) |
| Vehicle | - | ~20 | ~150 |
| DNBS-induced Colitis | - | 113.1 ± 32.71 | 348.5 ± 45.22 |
| Colitis + PGA | 30 | 62.1 ± 15.09 | 217.5 ± 61.07 |
| Colitis + PGA | 100 | 36.7 ± 13.12 | 169.7 ± 37.12 |
Data are presented as mean ± SEM.
Experimental Protocols for Evaluating Biological Activity
The following are generalized experimental protocols that can be adapted to investigate the biological activities of N-Valeryl-D-glucosamine. These are based on methodologies used for other N-acyl-D-glucosamine derivatives.
In Vitro Anti-inflammatory Assay in Macrophages
Objective: To determine the effect of N-Valeryl-D-glucosamine on the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.
Cell Line: RAW 264.7 murine macrophage cell line or primary bone marrow-derived macrophages (BMDMs).
Methodology:
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Cell Culture: Macrophages are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded in multi-well plates.
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Treatment: Cells are pre-treated with various concentrations of N-Valeryl-D-glucosamine for a specified period (e.g., 1-2 hours).
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Stimulation: Cells are then stimulated with LPS (e.g., 100 ng/mL) for a defined duration (e.g., 24 hours) to induce an inflammatory response.
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Measurement of Inflammatory Mediators:
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Nitric Oxide (NO): The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.
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Cytokines (TNF-α, IL-6, IL-1β): The levels of pro-inflammatory cytokines in the culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.
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Western Blot Analysis: Cell lysates are collected to analyze the protein expression levels of key signaling molecules such as iNOS, COX-2, and phosphorylated forms of NF-κB pathway components (e.g., p-p65, p-IκBα).
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Quantitative PCR (qPCR): RNA is extracted from the cells to measure the mRNA expression levels of pro-inflammatory genes.
In Vivo Anti-inflammatory and Analgesic Assays
Objective: To evaluate the anti-inflammatory and analgesic effects of N-Valeryl-D-glucosamine in a mouse model of inflammation and pain.
Animal Model: Male C57BL/6J mice are commonly used. Inflammation can be induced by intraperitoneal injection of LPS or intraplantar injection of carrageenan.
Methodology:
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Acclimatization: Animals are acclimatized to the experimental conditions for at least one week.
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Treatment: Mice are administered N-Valeryl-D-glucosamine (e.g., via oral gavage or intraperitoneal injection) at various doses. A vehicle control group and a positive control group (e.g., a known anti-inflammatory drug) should be included.
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Induction of Inflammation: After a specified pre-treatment time, inflammation is induced.
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Assessment of Inflammation:
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Edema: In the carrageenan-induced paw edema model, paw volume is measured at different time points using a plethysmometer.
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Leukocyte Infiltration: Peritoneal lavage or tissue homogenates can be collected to quantify the number of infiltrating leukocytes.
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Assessment of Pain/Hypersensitivity:
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Thermal Hyperalgesia: Latency to paw withdrawal from a radiant heat source is measured.
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Mechanical Allodynia: Paw withdrawal threshold in response to stimulation with von Frey filaments is determined.
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Biochemical Analysis: At the end of the experiment, blood and tissue samples are collected to measure cytokine levels and other inflammatory markers.
Structure-Activity Relationship and Future Directions
The length of the N-acyl chain in N-acyl-D-glucosamine derivatives appears to be a critical determinant of their biological activity. While N-acetyl-D-glucosamine (NAG) has shown some anti-inflammatory effects, longer-chain derivatives like N-palmitoyl-D-glucosamine (PGA) exhibit potent TLR4 antagonistic activity.[1] The five-carbon valeryl chain of N-Valeryl-D-glucosamine places it between the short-chain acetyl group and the long-chain palmitoyl (B13399708) group.
Further research is needed to elucidate the precise structure-activity relationship for N-acyl-D-glucosamine derivatives in modulating inflammatory responses. Comparative studies of derivatives with varying acyl chain lengths (e.g., acetyl, propionyl, valeryl, hexanoyl, palmitoyl) would be highly valuable in determining the optimal chain length for specific therapeutic targets.
Conclusion
N-Valeryl-D-glucosamine is a promising compound with potential applications in the pharmaceutical and cosmetic industries. Based on the extensive research on related N-acyl-D-glucosamine derivatives, it is hypothesized that N-Valeryl-D-glucosamine possesses anti-inflammatory properties, likely mediated through the inhibition of the TLR4/NF-κB and NLRP3 inflammasome signaling pathways, and potentially through the activation of PPAR-α. The provided experimental protocols and data from related compounds offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of N-Valeryl-D-glucosamine. Future studies should focus on direct experimental validation of its biological activities and a thorough investigation of the structure-activity relationship of the N-acyl chain length to optimize its potential as a novel therapeutic agent.
